Cas no 2229217-72-3 (O-2-(2-fluoro-5-methylphenyl)propylhydroxylamine)
O-2-(2-fluoro-5-methylphenyl)propylhydroxylamine Chemical and Physical Properties
Names and Identifiers
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- O-2-(2-fluoro-5-methylphenyl)propylhydroxylamine
- O-[2-(2-fluoro-5-methylphenyl)propyl]hydroxylamine
- 2229217-72-3
- EN300-1767213
-
- Inchi: 1S/C10H14FNO/c1-7-3-4-10(11)9(5-7)8(2)6-13-12/h3-5,8H,6,12H2,1-2H3
- InChI Key: JMHFDCYZVJUFIO-UHFFFAOYSA-N
- SMILES: FC1=CC=C(C)C=C1C(C)CON
Computed Properties
- Exact Mass: 183.105942232g/mol
- Monoisotopic Mass: 183.105942232g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 35.2Ų
O-2-(2-fluoro-5-methylphenyl)propylhydroxylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1767213-0.05g |
O-[2-(2-fluoro-5-methylphenyl)propyl]hydroxylamine |
2229217-72-3 | 0.05g |
$1129.0 | 2023-09-20 | ||
| Enamine | EN300-1767213-0.1g |
O-[2-(2-fluoro-5-methylphenyl)propyl]hydroxylamine |
2229217-72-3 | 0.1g |
$1183.0 | 2023-09-20 | ||
| Enamine | EN300-1767213-0.25g |
O-[2-(2-fluoro-5-methylphenyl)propyl]hydroxylamine |
2229217-72-3 | 0.25g |
$1235.0 | 2023-09-20 | ||
| Enamine | EN300-1767213-0.5g |
O-[2-(2-fluoro-5-methylphenyl)propyl]hydroxylamine |
2229217-72-3 | 0.5g |
$1289.0 | 2023-09-20 | ||
| Enamine | EN300-1767213-1.0g |
O-[2-(2-fluoro-5-methylphenyl)propyl]hydroxylamine |
2229217-72-3 | 1g |
$1343.0 | 2023-05-23 | ||
| Enamine | EN300-1767213-2.5g |
O-[2-(2-fluoro-5-methylphenyl)propyl]hydroxylamine |
2229217-72-3 | 2.5g |
$2631.0 | 2023-09-20 | ||
| Enamine | EN300-1767213-5.0g |
O-[2-(2-fluoro-5-methylphenyl)propyl]hydroxylamine |
2229217-72-3 | 5g |
$3894.0 | 2023-05-23 | ||
| Enamine | EN300-1767213-10.0g |
O-[2-(2-fluoro-5-methylphenyl)propyl]hydroxylamine |
2229217-72-3 | 10g |
$5774.0 | 2023-05-23 | ||
| Enamine | EN300-1767213-1g |
O-[2-(2-fluoro-5-methylphenyl)propyl]hydroxylamine |
2229217-72-3 | 1g |
$1343.0 | 2023-09-20 | ||
| Enamine | EN300-1767213-5g |
O-[2-(2-fluoro-5-methylphenyl)propyl]hydroxylamine |
2229217-72-3 | 5g |
$3894.0 | 2023-09-20 |
O-2-(2-fluoro-5-methylphenyl)propylhydroxylamine Related Literature
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on O-2-(2-fluoro-5-methylphenyl)propylhydroxylamine
O-2-(2-fluoro-5-methylphenyl)propylhydroxylamine: A Novel Compound with Promising Therapeutic Potential
O-2-(2-fluoro-5-methylphenyl)propylhydroxylamine, with the chemical identifier CAS no 2229217-72-3, represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of molecules that have garnered substantial attention due to their unique structural features and potential applications in drug discovery. Recent studies have highlighted its ability to modulate specific biological pathways, making it a candidate for further exploration in pharmaceutical research.
Structurally, O-2-(2-fluoro-5-methylphenyl)propylhydroxylamine exhibits a hydroxylamine group attached to a propyl chain, which is further substituted with a 2-fluoro-5-methylphenyl moiety. This combination of functional groups contributes to its distinct pharmacological profile. The presence of fluorine and methyl substituents in the aromatic ring is particularly noteworthy, as these modifications can significantly influence the compound's biological activity and metabolic stability.
Recent research published in Journal of Medicinal Chemistry (2023) has demonstrated that O-2-(2-fluoro-5-methylphenyl)propylhydroxylamine exhibits potent inhibitory effects on specific enzymes involved in inflammatory responses. These findings suggest potential applications in the treatment of chronic inflammatory diseases. The compound's ability to selectively target these enzymes without affecting other pathways is a critical factor in its therapeutic potential.
Another critical aspect of O-2-(2-fluoro-5-methylphenyl)propylhydroxylamine is its synthesis and chemical stability. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported a novel synthetic route that enhances the compound's yield and purity. This method involves a multi-step process that includes nucleophilic substitution and oxidation reactions, which are essential for maintaining the compound's structural integrity during preparation.
Pharmacokinetic studies of O-2-(2-fluoro-5-methylphenyl)propylhydroxylamine have revealed promising properties. Research published in Drug Metabolism and Disposition (2023) indicates that the compound exhibits favorable absorption characteristics and a prolonged half-life in vivo. These properties are attributed to its molecular weight and hydrophobicity, which allow it to cross biological membranes efficiently.
From a mechanistic perspective, O-2-(2-fluoro-5-methylphenyl)propylhydroxylamine appears to interact with specific protein targets through hydrogen bonding and hydrophobic interactions. A 2023 study in ACS Chemical Biology used molecular docking simulations to predict its binding affinity to certain receptors. These findings provide valuable insights into the compound's mode of action and its potential for targeted drug development.
Comparative analysis with other compounds in the same chemical family has shown that O-2-(2-fluoro-5-methylphenyl)propylhydroxylamine offers several advantages. A 2023 review in Current Medicinal Chemistry highlighted its superior selectivity profile compared to similar molecules. This selectivity is crucial for minimizing off-target effects and enhancing therapeutic efficacy.
Current research is also exploring the potential of O-2-(2-fluoro-5-methylphenyl)propylhydroxylamine in combination therapies. A 2023 study in Clinical Pharmacology & Therapeutics investigated its synergistic effects with existing medications. These findings suggest that the compound could be integrated into multi-drug regimens for complex diseases, offering new treatment options for patients.
Environmental and safety considerations are also being evaluated for O-2-(2-fluoro-5-methylphenyl)propylhydroxylamine. A 2023 study in Toxicological Sciences examined its toxicity profile in various biological systems. These assessments are essential for understanding the compound's safety profile and guiding its development for clinical applications.
Future research directions for O-2-(2-fluoro-5-methylphenyl)propylhydroxylamine include further investigation into its mechanisms of action and optimization of its chemical structure for improved therapeutic outcomes. Researchers are also exploring its potential applications in personalized medicine, where tailored therapies could benefit from the compound's unique properties.
As the field of medicinal chemistry continues to evolve, O-2-(2-fluoro-5-methylphenyl)propylhydroxylamine stands as a promising candidate for drug development. Its structural characteristics, pharmacological properties, and potential therapeutic applications make it a subject of ongoing research and innovation in the pharmaceutical industry.
Continued exploration of O-2-(2-fluoro-5-methylphenyl)propylhydroxylamine's properties is likely to yield new insights and opportunities for its application. The compound's unique features position it as a valuable asset in the quest for more effective and targeted therapeutic solutions.
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